Cas no 175276-43-4 (2-Thiophenepropanoicacid, b-[(2-methoxy-2-oxoethyl)thio]-, methyl ester)

2-Thiophenepropanoicacid, b-[(2-methoxy-2-oxoethyl)thio]-, methyl ester Properties

Names and Identifiers

• 2-Thiophenepropanoicacid, b-[(2-methoxy-2-oxoethyl)thio]-, methyl ester
• methyl 3-(2-methoxy-2-oxoethyl)sulfanyl-3-thiophen-2-ylpropanoate
• METHYL 3-[(2-METHOXY-2-OXOETHYL)THIO]-3-(2-THIENYL)PROPANOATE
• METHYL 3-(METHOXYCARBONYLMETHYLTHIO)-3-(THIEN-2-YL)PROPIONATE
• methyl 3-[(2-methoxy-2-oxoethyl)sulfanyl]-3-(thiophen-2-yl)propanoate
• 175276-43-4
• 2-Thiophenepropanoic acid, beta-[(2-methoxy-2-oxoethyl)thio]-, methyl ester
• METHYL,3-[(2-METHOXY-2-OXOETHYL)THIO]-3-(2-THIENYL)PROPANOATE
• METHYL3-[(2-METHOXY-2-OXOETHYL)THIO]-3-(2-THIENYL)PROPANOATE
• FT-0628521
• AKOS015908923
• DTXSID10381216
• +Expand

• InChIKey： AVSGXMOSTWEETL-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O4S2/c1-14-10(12)6-9(8-4-3-5-16-8)17-7-11(13)15-2/h3-5,9H,6-7H2,1-2H3
• SMILES： COC(CSC(C1=CC=CS1)CC(OC)=O)=O

Computed Properties

• Exact Mass: 274.03300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 274.03335127g/mol
• Heavy Atom Count: 17
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 106Ų

Experimental Properties

• LogP: 2.25850
• PSA: 106.14000
• Refractive Index: 1.551
• Boiling Point: 376.5°C at 760 mmHg
• Flash Point: 181.5°C
• Density: 1.27